Cas no 2358666-28-9 (2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid)

2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid is a fluorinated heterocyclic compound featuring a piperidine core modified with an acetyl group and a difluoroacetic acid moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it valuable in medicinal chemistry and pharmaceutical research. The difluoro substitution at the acetic acid position increases electrophilicity, facilitating its use as a versatile intermediate in the synthesis of bioactive molecules. Its rigid piperidine scaffold contributes to conformational restraint, improving binding affinity in target interactions. The compound is particularly useful in the development of enzyme inhibitors and receptor modulators, offering potential applications in drug discovery and agrochemical research.
2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid structure
2358666-28-9 structure
Product Name:2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid
CAS No:2358666-28-9
MF:C9H13F2NO3
MW:221.201229810715
CID:5637755
PubChem ID:165936641
Update Time:2025-05-20

2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-acetylpiperidin-4-yl)-2,2-difluoroacetic acid
    • EN300-28273981
    • 2358666-28-9
    • 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid
    • Inchi: 1S/C9H13F2NO3/c1-6(13)12-4-2-7(3-5-12)9(10,11)8(14)15/h7H,2-5H2,1H3,(H,14,15)
    • InChI Key: BAAMVMPPJZWONM-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C1CCN(C(C)=O)CC1)F

Computed Properties

  • Exact Mass: 221.08634960g/mol
  • Monoisotopic Mass: 221.08634960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.6Ų

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Additional information on 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid (CAS No. 2358666-28-9)

The compound 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid (CAS No. 2358666-28-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a piperidine core and difluoroacetic acid moiety, this molecule is a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere or metabolic intermediate due to its ability to mimic natural substrates while offering enhanced stability.

In recent years, the demand for fluorinated compounds like 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid has surged, driven by their applications in medicinal chemistry and crop protection. Fluorination is a key strategy to improve the bioavailability and binding affinity of drug candidates, making this compound a focal point for structure-activity relationship (SAR) studies. Its CAS number 2358666-28-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of this compound is its role in addressing modern challenges such as drug resistance and sustainable agriculture. As the scientific community seeks alternatives to conventional agrochemicals, 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid is being explored for its potential to develop next-generation pesticides with lower environmental impact. Similarly, in oncology research, its fluorinated structure is investigated for modulating enzyme inhibition and receptor binding.

The synthesis of 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid involves multi-step organic reactions, often starting from 4-piperidone derivatives. Advanced techniques like HPLC purification and NMR characterization are critical to ensure its high purity, which is essential for reproducible experimental results. Laboratories specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the growing demand from biotech startups and pharmaceutical giants alike.

From a commercial perspective, the global market for fluorinated fine chemicals is projected to expand significantly, with CAS 2358666-28-9 positioned as a niche but high-value product. Its applications span proteomics, chemical biology, and even material engineering, where its derivatives could contribute to smart materials with tunable properties. Regulatory compliance and green chemistry principles are also integral to its production, aligning with the industry's shift toward sustainable synthesis.

In conclusion, 2-(1-Acetylpiperidin-4-yl)-2,2-difluoroacetic acid represents a versatile and scientifically valuable compound. Its CAS number 2358666-28-9 serves as a gateway to a wealth of research opportunities, from drug design to agricultural innovation. As interdisciplinary collaborations flourish, this molecule is poised to play a pivotal role in solving some of the most pressing challenges in life sciences and beyond.

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